Cas no 1021245-85-1 (2-(3-bromophenoxy)benzoic acid)

• Product Name: 2-(3-bromophenoxy)benzoic acid
• CAS No: 1021245-85-1
• MF: C₁₃H₉BrO₃
• MW: 293.112763166428
• CID: 4568174
• PubChem ID: 28605133
• Update Time: 2024-03-01

2-(3-bromophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenoxy)benzoic acid

• Inchi： 1S/C13H9BrO3/c14-9-4-3-5-10(8-9)17-12-7-2-1-6-11(12)13(15)16/h1-8H,(H,15,16)
• InChI Key： QSUCZMCOVPCEKA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1OC1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 291.97351g/mol
• Monoisotopic Mass: 291.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 293.11g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

2-(3-bromophenoxy)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers